Cas no 1192026-57-5 (5-bromo-6-hydroxynaphthalene-2-carbonitrile)

• Product Name: 5-bromo-6-hydroxynaphthalene-2-carbonitrile
• CAS No: 1192026-57-5
• MF: C₁₁H₆BrNO
• MW: 248.0754
• MDL: MFCD34186274
• CID: 5051672
• PubChem ID: 121216587
• Update Time: 2025-06-09

5-bromo-6-hydroxynaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-cyano-2-naphthol
• 5-bromo-6-hydroxynaphthalene-2-carbonitrile

• MDL： MFCD34186274
• Inchi： 1S/C11H6BrNO/c12-11-9-3-1-7(6-13)5-8(9)2-4-10(11)14/h1-5,14H
• InChI Key： OQRJRPNVOWPCFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C([H])C2C([H])=C(C#N)C([H])=C([H])C=21)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• XLogP3: 3.2
• Topological Polar Surface Area: 44

Additional information on 5-bromo-6-hydroxynaphthalene-2-carbonitrile

Introduction to 5-Bromo-6-Hydroxynaphthalene-2-Carbonitrile (CAS No. 1192026-57-5)

5-Bromo-6-hydroxynaphthalene-2-carbonitrile (CAS No. 1192026-57-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of naphthalene derivatives and is characterized by the presence of a bromine atom, a hydroxyl group, and a cyano group, which collectively contribute to its diverse reactivity and biological properties.

The chemical structure of 5-bromo-6-hydroxynaphthalene-2-carbonitrile is depicted as follows: the naphthalene ring system provides a rigid and planar framework, while the bromine atom at the 5-position and the hydroxyl group at the 6-position introduce functional groups that can participate in various chemical reactions. The cyano group at the 2-position further enhances the compound's reactivity and potential for derivatization. These structural features make 5-bromo-6-hydroxynaphthalene-2-carbonitrile an attractive starting material for the synthesis of more complex molecules with tailored properties.

In the realm of pharmaceutical research, 5-bromo-6-hydroxynaphthalene-2-carbonitrile has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-bromo-6-hydroxynaphthalene-2-carbonitrile exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The bromine and hydroxyl groups were found to play crucial roles in enhancing the binding affinity and selectivity of these derivatives towards their target proteins.

Beyond its pharmaceutical applications, 5-bromo-6-hydroxynaphthalene-2-carbonitrile has also been investigated for its use in materials science. The rigid naphthalene backbone and functional groups make it suitable for the synthesis of advanced materials with unique optical and electronic properties. Research published in Advanced Materials highlighted the use of 5-bromo-6-hydroxynaphthalene-2-carbonitrile-based polymers in organic photovoltaic devices, where they demonstrated high efficiency and stability under various environmental conditions. The cyano group was particularly noted for its ability to tune the electronic properties of these materials.

The synthetic accessibility of 5-bromo-6-hydroxynaphthalene-2-carbonitrile is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, including metal-catalyzed reactions and electrophilic aromatic substitution. A notable method involves the bromination of 6-hydroxy-naphthalene-2-carbonitrile followed by further functionalization steps to introduce additional substituents. These synthetic strategies not only facilitate the large-scale production of 5-bromo-6-hydroxynaphthalene-2-carbonitrile but also enable the preparation of structurally diverse derivatives for various applications.

In conclusion, 5-bromo-6-hydroxynaphthalene-2-carbonitrile (CAS No. 1192026-57-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure, characterized by a bromine atom, a hydroxyl group, and a cyano group, endows it with diverse reactivity and biological properties. Ongoing research continues to uncover new applications for this compound, making it an important molecule for future scientific advancements.